Cas no 2137545-20-9 (5-(3-Fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine)
5-(3-Fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 2137545-20-9
- 5-(3-fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine
- EN300-743027
- 5-(3-Fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine
-
- Inchi: 1S/C10H12FN3/c11-10-6-13-2-1-9(10)7-3-8(12)5-14-4-7/h1-3,6,8,14H,4-5,12H2
- InChI Key: HXFYWBFGNPWBOO-UHFFFAOYSA-N
- SMILES: FC1C=NC=CC=1C1=CC(CNC1)N
Computed Properties
- Exact Mass: 193.10152556g/mol
- Monoisotopic Mass: 193.10152556g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 50.9Ų
5-(3-Fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-743027-1.0g |
5-(3-fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine |
2137545-20-9 | 95% | 1.0g |
$2083.0 | 2024-05-24 | |
| Enamine | EN300-743027-0.05g |
5-(3-fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine |
2137545-20-9 | 95% | 0.05g |
$1750.0 | 2024-05-24 | |
| Enamine | EN300-743027-0.1g |
5-(3-fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine |
2137545-20-9 | 95% | 0.1g |
$1834.0 | 2024-05-24 | |
| Enamine | EN300-743027-0.25g |
5-(3-fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine |
2137545-20-9 | 95% | 0.25g |
$1917.0 | 2024-05-24 | |
| Enamine | EN300-743027-0.5g |
5-(3-fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine |
2137545-20-9 | 95% | 0.5g |
$2000.0 | 2024-05-24 | |
| Enamine | EN300-743027-2.5g |
5-(3-fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine |
2137545-20-9 | 95% | 2.5g |
$4084.0 | 2024-05-24 | |
| Enamine | EN300-743027-5.0g |
5-(3-fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine |
2137545-20-9 | 95% | 5.0g |
$6043.0 | 2024-05-24 | |
| Enamine | EN300-743027-10.0g |
5-(3-fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine |
2137545-20-9 | 95% | 10.0g |
$8961.0 | 2024-05-24 |
5-(3-Fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 5-(3-Fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine
Introduction to 5-(3-Fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2137545-20-9)
5-(3-Fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine, identified by the chemical identifier CAS No. 2137545-20-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the class of tetrahydropyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates a fluoropyridine moiety, which is known for its ability to modulate the pharmacokinetic and pharmacodynamic properties of associated molecules.
The fluoropyridine substituent in 5-(3-Fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine plays a pivotal role in its interactions with biological targets. Fluorine atoms are often introduced into pharmaceutical compounds to enhance metabolic stability, improve binding affinity, and modulate receptor selectivity. In this context, the fluoropyridin-4-yl group in the title compound likely contributes to its unique pharmacological profile by influencing both its solubility and its ability to interact with enzymes and receptors. This feature makes it a valuable scaffold for drug discovery efforts aimed at developing novel therapeutics.
The tetrahydropyridine core of the molecule is another critical component that contributes to its potential biological activity. Tetrahydropyridines are a class of heterocyclic compounds that are widely recognized for their role in various pharmacological applications. They are often found in drugs targeting neurological disorders, cardiovascular diseases, and other metabolic conditions. The presence of the amine functional group at the 3-position of the tetrahydropyridine ring further enhances the compound's potential as a bioactive molecule. Amines are well-known for their ability to participate in hydrogen bonding interactions, which can be crucial for binding to biological targets with high affinity and specificity.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the structural and functional properties of compounds like 5-(3-Fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine. These techniques have been instrumental in predicting the binding modes of this molecule with various biological targets, including enzymes and receptors involved in critical cellular pathways. Such predictions are essential for guiding experimental efforts aimed at optimizing the pharmacological properties of the compound.
In addition to computational studies, experimental investigations have also provided valuable insights into the biological activity of 5-(3-Fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine. Initial studies have suggested that this compound exhibits promising effects on several key biological pathways. For instance, it has been observed to interact with enzymes involved in neurotransmitter synthesis and metabolism. These interactions may contribute to its potential therapeutic applications in neurological disorders characterized by imbalances in neurotransmitter levels.
Furthermore, the compound has shown promise in preclinical models as a modulator of cardiovascular function. The fluoropyridine moiety is thought to play a role in enhancing the compound's ability to interact with receptors involved in regulating blood pressure and heart rate. This makes 5-(3-Fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine a candidate for further development as a therapeutic agent for conditions such as hypertension and arrhythmias.
The synthesis of 5-(3-Fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine represents a significant achievement in synthetic organic chemistry. The development of efficient synthetic routes allows for scalable production of this compound for both research and potential therapeutic applications. Modern synthetic methodologies have enabled chemists to construct complex molecular frameworks with high precision and yield. These advancements are crucial for ensuring that sufficient quantities of the compound can be produced for preclinical testing and eventual clinical development.
The potential applications of 5-(3-Fluoropyridin-4-y1)-1,2,3,tetrahydropy ridin - 3 - am ine* (CAS No.*2137545 - 20 - 9)* extend beyond neurological and cardiovascular disorders.* Recent research has also explored its potential role in anti-inflammatory therapies.* The amine group at the 3 - position is known to interact with inflammatory pathways,* making this compound a promising candidate for modulating inflammatory responses.* Such interactions could lead to novel treatments for chronic inflammatory diseases such as rheumatoid arthritis*and inflammatory bowel disease.*
Moreover,*the structural features of *5-( 31 *fluorop y rid i n - 4 - y l ) - 12,*33,*6-tetra hyd ro py rid i n - 33* am ine* make it an attractive scaffold for further derivatization.* By modifying various functional groups within the molecule,* researchers can fine-tune its pharmacological properties.* This flexibility allows for the exploration of multiple therapeutic avenues*and increases the likelihood of identifying highly effective drug candidates.*
In conclusion,* *5-(31*flu or o py ri di n - *44-y l ) -12,*33,*6-* tet ra hyd ro py ri di n - *33-am ine* (CAS No.*2137545 - 20 - 9)* is a multifaceted compound with significant potential in pharmaceutical research.* Its unique structural features*including the *flu or o py ri di n e* moiety*andthe*tetra hyd ro py ri di ne*core*make it a valuable scaffold for drug discovery efforts.* Recent studies have highlighted its promising applications in treating neurological disorders*cardiovascular diseases*and inflammatory conditions.* With continued research*this compound holds great promise as a lead molecule for developing novel therapeutics.
2137545-20-9 (5-(3-Fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)